Cas no 103011-95-6 (Ethyl 2-Cyano-3-(3-pyridyl)acrylate)

• Product Name: Ethyl 2-Cyano-3-(3-pyridyl)acrylate
• CAS No: 103011-95-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD00564622
• CID: 1087688
• Update Time: 2025-07-21

Ethyl 2-Cyano-3-(3-pyridyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-(pyridin-3-yl)acrylate
• ETHYL 2-CYANO-3-(3-PYRIDINYL)ACRYLATE
• 2-Cyan-3-[3]pyridyl-acrylsaeure-aethylester
• 2-cyano-3-[3]pyridyl-acrylic acid ethyl ester
• 2-cyano-3-pyridin-3-yl-acrylic acid ethyl ester
• 2-Pr
• AC1LEHR3
• ACMC-20f5cs
• AG-B-21359
• CTK0G7274
• CTK6F3240
• ethyl (2E)-2-cyano-3-(3-pyridinyl)-2-propenoate
• ethyl (E)-2-cyano-3-(3-pyridyl)-2-propenoate
• ethyl 2-cyano-3-(3-pyridyl)-(E)-2-propenoate
• RARECHEM AK ML 0017
• Ethyl 2-Cyano-3-(3-pyridyl)acrylate

• MDL： MFCD00564622
• Inchi： 1S/C11H10N2O2/c1-2-15-11(14)10(7-12)6-9-4-3-5-13-8-9/h3-6,8H,2H2,1H3/b10-6+
• InChI Key： BMMBXBIFKMYOLF-UXBLZVDNSA-N
• SMILES： O(C(/C(/C#N)=C/C1C=NC=CC=1)=O)CC

Computed Properties

• Exact Mass: 202.0743
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 67-70°C
• PSA: 62.98
• LogP: 1.55168

Ethyl 2-Cyano-3-(3-pyridyl)acrylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 2-Cyano-3-(3-pyridyl)acrylate

Ethyl 2-Cyano-3-(3-pyridyl)acrylate (CAS No. 103011-95-6): A Versatile Building Block in Modern Chemical Biology

Ethyl 2-Cyano-3-(3-pyridyl)acrylate (CAS No. 103011-95-6) is a highly valuable intermediate in the realm of chemical biology, offering unique structural and functional properties that make it indispensable in the synthesis of novel pharmaceuticals and agrochemicals. This compound, characterized by its cyano and pyridyl substituents, serves as a critical building block for the development of advanced molecules with significant therapeutic potential.

The molecular structure of Ethyl 2-Cyano-3-(3-pyridyl)acrylate encompasses a combination of electron-withdrawing and electron-donating groups, which endows it with remarkable reactivity and versatility. The cyano group (-CN) introduces a strong nucleophilic center, facilitating various nucleophilic addition reactions, while the pyridyl ring (-N=C(C)-CH=CH₂) enhances solubility and binding affinity in biological systems. These features make it an excellent candidate for the synthesis of bioactive molecules targeting a wide range of biological pathways.

In recent years, there has been growing interest in the application of Ethyl 2-Cyano-3-(3-pyridyl)acrylate in the development of small-molecule inhibitors for therapeutic purposes. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridyl moiety, in particular, has been shown to improve binding affinity to protein targets, making it an attractive scaffold for drug design.

Moreover, the cyano group in Ethyl 2-Cyano-3-(3-pyridyl)acrylate can be further functionalized through various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to form amines. This flexibility allows chemists to tailor the compound's properties for specific applications, enhancing its utility in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the potential of Ethyl 2-Cyano-3-(3-pyridyl)acrylate as a key intermediate in the design of peptidomimetics. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved pharmacokinetic properties. The ability of Ethyl 2-Cyano-3-(3-pyridyl)acrylate to undergo facile coupling reactions with amino acids and other nucleophiles has made it a popular choice for constructing peptidomimetic libraries.

The compound's role in agrochemical research is equally noteworthy. Its structural features allow for the synthesis of novel pesticides and herbicides with enhanced efficacy and reduced environmental impact. By incorporating bioisosteres derived from Ethyl 2-Cyano-3-(3-pyridyl)acrylate, researchers have developed compounds that exhibit improved selectivity towards target organisms while minimizing toxicity to non-target species.

In conclusion, Ethyl 2-Cyano-3-(3-pyridyl)acrylate (CAS No. 103011-95-6) is a multifunctional intermediate with broad applications in chemical biology and pharmaceutical research. Its unique structural attributes and reactivity make it an invaluable tool for synthesizing bioactive molecules with significant therapeutic and agricultural benefits. As research continues to uncover new applications for this compound, its importance in modern chemical biology is set to grow even further.